Cas no 365996-70-9 (Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate)

• Product Name: Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate
• CAS No: 365996-70-9
• MF: C₁₂H₁₅LiN₂O₄S
• MW: 290.264501810074
• CID: 1476267
• PubChem ID: 23674710
• Update Time: 2025-10-22

Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-c]pyridine-2,5(4H)-dicarboxylic acid, 6,7-dihydro-,5-(1,1-dimethylethyl) ester, lithium salt
• lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate
• 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine-2,5-dicarboxylic acid 2-lithium 5-tert-butyl ester salt
• LITHIUM 5-(TERT-BUTOXYCARBONYL)-4,5,6,7-TETRAHYDROTHIAZOLO[5,4-C]PYRIDINE-2-CARBOXYLATE
• 365996-70-9
• SCHEMBL210376
• CS-0198361
• ULLQUTOWSHLEGM-UHFFFAOYSA-M
• LITHIUM5-(TERT-BUTOXYCARBONYL)-4,5,6,7-TETRAHYDROTHIAZOLO[5,4-C]PYRIDINE-2-CARBOXYLATE
• Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate

• Inchi： 1S/C12H16N2O4S.Li/c1-12(2,3)18-11(17)14-5-4-7-8(6-14)19-9(13-7)10(15)16;/h4-6H2,1-3H3,(H,15,16);/q;+1/p-1
• InChI Key： ULLQUTOWSHLEGM-UHFFFAOYSA-M
• SMILES： S1C(C(=O)[O-])=NC2=C1CN(C(=O)OC(C)(C)C)CC2.[Li+]

Computed Properties

• Exact Mass: 290.09125657g/mol
• Monoisotopic Mass: 290.09125657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111

Additional information on Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate

Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate (CAS 365996-70-9): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate (CAS 365996-70-9) has emerged as a valuable synthetic intermediate with diverse applications. This heterocyclic compound, featuring both thiazolo[5,4-c]pyridine and tert-butoxycarbonyl (Boc) protective groups, offers unique reactivity patterns that make it particularly useful in pharmaceutical research and material science.

The molecular structure of Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate combines several important functional groups that contribute to its synthetic utility. The Boc-protected nitrogen provides stability during reactions while allowing for selective deprotection when needed, a feature highly valued in multi-step syntheses. The lithium carboxylate moiety enhances solubility in polar organic solvents, facilitating various coupling reactions that are fundamental to modern drug discovery.

Recent trends in medicinal chemistry have shown increased interest in thiazolo[5,4-c]pyridine derivatives, particularly for their potential in developing kinase inhibitors and GPCR modulators. The Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate serves as a crucial precursor in these research areas, enabling efficient construction of complex molecular architectures. Its application in the synthesis of central nervous system (CNS) active compounds has been particularly noteworthy, aligning with current pharmaceutical industry focus on neurological disorders.

From a synthetic chemistry perspective, the CAS 365996-70-9 compound offers several advantages. The lithium salt form improves handling characteristics compared to free carboxylic acids, while maintaining good reactivity in nucleophilic substitutions. This makes it particularly valuable for peptide coupling reactions and cross-coupling methodologies, which are among the most searched topics in synthetic organic chemistry forums and databases.

The stability profile of Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate makes it suitable for various storage conditions, addressing a common concern among researchers working with sensitive intermediates. Its compatibility with common green chemistry solvents such as 2-MeTHF and cyclopentyl methyl ether (CPME) has also contributed to its growing popularity, as the pharmaceutical industry increasingly emphasizes sustainable synthetic practices.

In material science applications, derivatives of thiazolo[5,4-c]pyridine have shown promise in organic electronics. The Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate serves as a starting material for the development of novel organic semiconductors and light-emitting materials, areas that have seen exponential growth in research publications and patent applications in recent years.

Quality control aspects of CAS 365996-70-9 are particularly important given its application in pharmaceutical intermediates. Modern analytical techniques including HPLC-MS and NMR spectroscopy ensure the high purity required for sensitive synthetic applications. These quality considerations are frequently discussed in research publications and represent common search queries among professionals sourcing this material.

The synthetic versatility of Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate extends to its use in combinatorial chemistry and high-throughput screening platforms. Its ability to participate in diverse reaction pathways while maintaining structural integrity makes it valuable for generating molecular libraries - a key strategy in modern drug discovery programs.

From a commercial availability standpoint, CAS 365996-70-9 is typically supplied as a white to off-white powder with strict specifications for residual solvent content and heavy metal impurities. These parameters are crucial for researchers, as evidenced by their prominence in technical data sheet requests and supplier inquiries.

Looking forward, the applications of Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate are expected to expand further as research continues into heterocyclic compound libraries and targeted drug delivery systems. Its unique structural features position it as a key player in the development of next-generation therapeutic agents and functional materials.

In conclusion, Lithium 5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine-2-carboxylate (CAS 365996-70-9) represents a sophisticated synthetic tool that bridges multiple disciplines in chemical research. Its combination of stability, reactivity, and structural diversity ensures its continued importance in both academic and industrial settings, particularly in cutting-edge areas like precision medicine and advanced materials development.